1,5-Dibromo-2,4-diiodobenzene
Overview
Description
1,5-Dibromo-2,4-diiodobenzene is a fine chemical raw material that belongs to benzene halides . It is a white solid and is mainly applied to the synthesis of medicines, pesticides, dyes, plastics, and functional polymer materials .
Synthesis Analysis
The synthesis of 1,5-Dibromo-2,4-diiodobenzene involves several steps. The method starts with 1,4-dibromobenzene as a starting material, generating 2,5-dibromonitrobenzene through a nitration step, then generating 2,5-dibromoaniline through a reduction step, then generating 2,5-dibromo-4-iodoaniline through an iodination step, and finally generating 1,4-dibromo-2,5-diiodobenzene through a diazotization-iodination step .Molecular Structure Analysis
The molecular formula of 1,5-Dibromo-2,4-diiodobenzene is C6H2Br2I2 . It has an average mass of 487.697 Da and a monoisotopic mass of 485.661224 Da .Chemical Reactions Analysis
The on-surface reaction processes of 1,4-dibromo-2,5-diiodobenzene on Au (111) and Ag (100) were systematically investigated under ultra-high vacuum conditions by using scanning tunneling microscopy . Deiodination underwent at room temperature on both surfaces with the formation of organometallic intermediates connected by C–Au–C and C–Ag–C linkages .Physical And Chemical Properties Analysis
1,5-Dibromo-2,4-diiodobenzene has a density of 2.9±0.1 g/cm³ . Its boiling point is 380.5±37.0 °C at 760 mmHg . The vapour pressure is 0.0±0.8 mmHg at 25°C .Scientific Research Applications
Application 1: Synthesis of Bisimidazole and Bisimidazolium Cruciforms
Scientific Field
Organic Chemistry
Summary of Application
1,5-Dibromo-2,4-diiodobenzene is used in the synthesis of bisimidazole cruciforms, which are compounds with a cross-like structure. These cruciforms are based on 1,3-di(imidazol-1-yl)-benzene .
Methods of Application
The synthesis involves the Sonogashira coupling of 1,5-dibromo-2,4-diiodobenzene with 4-ethynyl-N,N-dimethylaniline and 4-ethynyl-N,N-dibutyl-aniline, followed by N-arylation with imidazole .
Results or Outcomes
The resulting bisimidazole cruciforms showed strong solvatochromism, meaning their emission colors varied depending on the solvent used. They also exhibited aggregation-induced emission (AIE) properties .
Application 2: Synthesis of Benzo[1,2-b:4,5-b’]dithiophene
Summary of Application
1,4-Dibromo-2,5-diiodobenzene is used as a synthetic intermediate in the synthesis of Benzo[1,2-b:4,5-b’]dithiophene .
Methods of Application
The specific methods of application are not detailed in the source. However, it’s likely that this involves a series of organic reactions, possibly including coupling reactions and cyclization.
Results or Outcomes
The synthesis of Benzo[1,2-b:4,5-b’]dithiophene is significant as it is a reagent in the synthesis of high-crystalline medium-band-gap polymers used for organic photovoltaic cells .
Application 3: Organic Synthesis Intermediate
Summary of Application
1,4-Dibromo-2,5-diiodobenzene is used as an intermediate in organic synthesis .
Methods of Application
The specific methods of application are not detailed in the source. However, as an intermediate, it’s likely used in various types of organic reactions.
Results or Outcomes
The use of 1,4-Dibromo-2,5-diiodobenzene as an intermediate can lead to the synthesis of a variety of organic compounds .
Safety And Hazards
properties
IUPAC Name |
1,5-dibromo-2,4-diiodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2I2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRFGFOLOKJONHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)I)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2I2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00398919 |
Source
|
| Record name | Benzene, 1,5-dibromo-2,4-diiodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00398919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
487.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Dibromo-2,4-diiodobenzene | |
CAS RN |
96843-23-1 |
Source
|
| Record name | 1,5-Dibromo-2,4-diiodobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=96843-23-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1,5-dibromo-2,4-diiodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00398919 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,5-DIBROMO-2,4-DIIODO-BENZENE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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